Cas no 893736-71-5 (JR-9076, 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, 97%)

• Product Name: JR-9076, 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, 97%
• CAS No: 893736-71-5
• MF: C₁₁H₇ClOS
• MW: 222.690680742264
• CID: 5525875
• PubChem ID: 20099762
• Update Time: 2025-07-22

JR-9076, 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, 97% Chemical and Physical Properties

Names and Identifiers

• JR-9076, 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, 97%
• 2-Thiophenecarboxaldehyde, 4-(4-chlorophenyl)-

• Inchi： 1S/C11H7ClOS/c12-10-3-1-8(2-4-10)9-5-11(6-13)14-7-9/h1-7H
• InChI Key： MWCDXOIPVFKGJT-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C2=CC=C(Cl)C=C2)C=1

Computed Properties

• Exact Mass: 221.9906137g/mol
• Monoisotopic Mass: 221.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on JR-9076, 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, 97%

Professional Introduction to Compound with CAS No. 893736-71-5 and Product Name: JR-9076, 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, 97%

The compound with the CAS number 893736-71-5 and the product name JR-9076, specifically identified as 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, available with a purity of 97%, represents a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways. The structural motif of thiophene combined with a reactive aldehyde group makes it a versatile scaffold for further functionalization, enabling the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed an increasing demand for innovative compounds that can modulate complex biological processes. The 4-(4-Chlorophenyl)thiophene-2-carbaldehyde moiety is particularly intriguing due to its ability to interact with multiple biological targets. For instance, studies have shown that thiophene derivatives exhibit potential in inhibiting enzymes involved in pain signaling and neuroinflammation. The presence of the aldehyde group further enhances its utility as a precursor for synthesizing Schiff bases and other heterocyclic compounds, which are known for their pharmacological properties.

One of the most compelling aspects of JR-9076 is its role in the development of small-molecule drugs that address unmet medical needs. Current research indicates that this compound serves as a key building block in the synthesis of molecules targeting disorders such as Alzheimer's disease and rheumatoid arthritis. The chlorophenyl group contributes to the lipophilicity of the molecule, facilitating its penetration across biological membranes, while the thiophene ring provides stability and reactivity necessary for downstream chemical modifications.

The high purity (97%) of JR-9076 ensures consistent performance in synthetic protocols, which is crucial for both academic research and industrial applications. In laboratory settings, researchers often require compounds with minimal impurities to avoid side reactions that could compromise the yield and quality of final products. This level of purity makes 4-(4-Chlorophenyl)thiophene-2-carbaldehyde an ideal candidate for high-throughput screening and lead optimization programs.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that derivatives of 4-(4-Chlorophenyl)thiophene-2-carbaldehyde can effectively bind to protein targets by forming hydrogen bonds and hydrophobic interactions. Such insights are invaluable for drug design, as they allow chemists to predict how modifications to the core structure might enhance binding affinity or selectivity. For example, replacing the aldehyde group with other functional groups could lead to novel compounds with improved pharmacokinetic profiles.

The versatility of JR-9076 extends beyond its use as a synthetic intermediate. It has also been explored in materials science applications, where thiophene-based compounds are valued for their electronic properties. While this application is less common compared to pharmaceutical uses, it underscores the broad utility of this class of molecules. The ability to tailor the chemical structure while maintaining core functionality makes 4-(4-Chlorophenyl)thiophene-2-carbaldehyde a valuable asset in diverse research endeavors.

In conclusion, JR-9076, or 4-(4-Chlorophenyl)thiophene-2-carbaldehyde, represents a significant advancement in synthetic chemistry and drug development. Its unique structural features, high purity, and broad applicability make it a cornerstone compound in modern medicinal biology. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.